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Compound of Interest

Compound Name:
(2-Propoxypropyl)amine

hydrochloride

CAS No.: 883533-22-0

Cat. No.: B3021632 Get Quote

Executive Summary
Immediate Action Required: Treat (2-Propoxypropyl)amine hydrochloride as Hazardous

Chemical Waste. Do not dispose of via sanitary sewer (sink) or regular trash.

This compound is an organic amine salt containing an ether linkage. While generally more

stable than its free base form, it presents specific hazards regarding pH (acidic in solution),

potential aquatic toxicity, and incompatibility with strong oxidizers.[1] This guide outlines the

segregation, packaging, and handover protocols required to maintain regulatory compliance

(RCRA/EPA) and laboratory safety.

Chemical Profile & Hazard Identification
Understanding the "Why" behind the disposal protocols is critical for safety.
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Property Description Operational Implication

Chemical Structure

Primary amine salt with ether

linkage (

)

Hygroscopic: Keep containers

tightly sealed to prevent

"caking" or dissolution.

Acidity
Weakly acidic in aqueous

solution (pH ~4.5–6.0)

Corrosivity Risk: Can corrode

metal containers over time.

Use Polyethylene (HDPE) or

Glass.

Reactivity
Incompatible with Strong

Oxidizers & Strong Bases

Segregation: Do not mix with

Nitric Acid (fire risk) or Sodium

Hydroxide (releases volatile

free amine).

Thermal Stability Decomposes upon heating

Fire Hazard: Releases

Hydrogen Chloride (HCl) gas

and Nitrogen Oxides (

) in a fire.

Pre-Disposal Segregation (The "Do Not Mix" List)
Improper mixing is the leading cause of waste container over-pressurization and explosions.

Critical Incompatibilities
Strong Oxidizers (Nitrates, Perchlorates, Permanganates): Mixing amine salts with oxidizers

can form unstable N-nitroso compounds or result in hypergolic (immediate ignition)

reactions.[1]

Bleach (Sodium Hypochlorite):NEVER mix with bleach. This generates Chloramines, which

are highly toxic and potential explosives.[1]

Strong Bases (NaOH, KOH): Adding base liberates the free amine.[1] While not explosive,

this releases noxious vapors and alters the flashpoint of the waste mixture.[1]
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Segregation Logic Diagram
The following decision tree illustrates the logic for segregating this specific chemical stream.
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Non-Halogenated
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Halogenated Waste Stream
(Red Can)
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Click to download full resolution via product page

Figure 1: Segregation logic to prevent cross-contamination of waste streams.

Disposal Protocols
Scenario A: Solid Waste (Pure Substance or Spill
Cleanup)
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Applicable for: Expired bottles, contaminated weigh boats, spill cleanup materials.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original

container if intact.

Labeling: Apply a hazardous waste label immediately.

Chemical Name: (2-Propoxypropyl)amine hydrochloride.

Hazards: Irritant, Corrosive (if applicable based on local threshold).[1]

Secondary Containment: Place the sealed container inside a clear zip-lock bag (double

containment) to prevent powder dispersion if the primary lid fails.

Storage: Store in the "Solid Organic Waste" bin. Do not store in the same secondary tub as

solid oxidizers.

Scenario B: Liquid Waste (Reaction Mixtures)
Applicable for: Mother liquors, wash solutions.[1]

pH Check: Before adding to a central waste carboy, check the pH of your solution.

Why? If the solution is highly acidic (pH < 2), it may need to be designated as "Corrosive

Waste" rather than just "Organic Waste."[1]

Solvent Compatibility:

If dissolved in Water/Methanol/Ethanol: Dispose in Non-Halogenated waste.

If dissolved in Dichloromethane (DCM): Dispose in Halogenated waste.

Pouring: Use a funnel. Avoid splashing.

Log It: Immediately update the waste container log sheet. Unidentified amines are a

nightmare for waste contractors to profile.

Scenario C: Empty Containers
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Applicable for: Empty reagent bottles.

Triple Rinse: Rinse the bottle three times with a solvent capable of dissolving the residue

(water or ethanol).

Rinsate Disposal: Collect the rinsate and dispose of it as Liquid Waste (Scenario B). Do not

pour rinsate down the drain.

Defacing: Cross out the label and write "EMPTY."

Disposal: Place the triple-rinsed, uncapped bottle in the glass recycling or trash, depending

on your facility's specific glass policy.

Regulatory Compliance & Waste Codes
For US-based laboratories operating under EPA RCRA regulations:

Regulatory
Category

Classification Code Notes

RCRA Status
Non-Listed /

Characteristic
D002 (Conditional)

Only applies if

aqueous solution pH

2.

DOT Shipping Name
Corrosive Solid,

N.O.S.[1]
UN 1759

Typical for amine

salts; check specific

vendor SDS.

Waste Profile Organic Amine Salt N/A

Must be identified on

waste profile to

prevent incineration

issues.

Note: While this compound does not have a specific "P" or "U" list code, it is a "Hazardous

Substance" under general duty clauses due to tissue irritation potential.[1]

Emergency Spill Procedures
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Minor Spill (< 50g):

PPE: Nitrile gloves, lab coat, safety goggles.[1]

Containment: If liquid, cover with absorbent pads. If solid, avoid generating dust; cover with a

damp paper towel.[1]

Cleanup: Scoop material into a disposal bag.

Surface Decontamination: Wipe the area with water, followed by a mild soap solution. Amine

salts are water-soluble and clean up easily.

Major Spill (> 50g or outside fume hood):

Evacuate: Clear the immediate area.

Ventilate: Ensure lab ventilation is active.

Contact EHS: Do not attempt cleanup alone if respiratory irritation is detected.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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